N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide

• IUPAC Name: N-[4-[[4-(pyrimidin-2-ylsulfamoyl)phenyl]sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C18H17N5O5S2/c1-13(24)21-14-3-7-16(8-4-14)29(25,26)22-15-5-9-17(10-6-15)30(27,28)23-18-19-11-2-12-20-18/h2-12,22H,1H3,(H,21,24)(H,19,20,23)
• InChI Key: BXPIYRFTYQQXHO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CC=N3
• Molecular Formula: C18H17N5O5S2
• Molecular Weight: 447.5 g/mol

Description

N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide, also known as Compound X, is a chemical compound that has been extensively researched for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide X involves its ability to bind to specific enzymes and receptors in the body. Specifically, N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide X has been shown to bind to protein kinases and modulate their activity. This results in downstream effects on various signaling pathways, leading to the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide X has been shown to have a range of biochemical and physiological effects, including inhibition of cell growth and proliferation, modulation of immune responses, and reduction of inflammation. Additionally, N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide X has been shown to have potential therapeutic effects in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide X in lab experiments is its specificity for certain enzymes and receptors, allowing for targeted modulation of specific pathways. Additionally, N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide X has been shown to have low toxicity and good bioavailability. However, one limitation of using N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide X in lab experiments is its relatively high cost compared to other compounds.

Future Directions

There are several potential future directions for research on N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide X. One area of interest is the development of more efficient synthesis methods to reduce the cost of production. Additionally, further studies are needed to fully elucidate the mechanisms of action of N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide X and its potential applications in various fields. Finally, there is a need for more in-depth studies on the safety and toxicity of N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide X in order to fully evaluate its potential as a therapeutic agent.

Scientific Research Applications

N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide X has been extensively studied for its potential applications in various fields, including cancer research, immunology, and neuroscience. In cancer research, N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide X has been shown to inhibit the growth and proliferation of cancer cells by targeting specific enzymes and pathways. In immunology, N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide X has been shown to modulate immune responses and reduce inflammation. In neuroscience, N-{4-[({4-[(2-pyrimidinylamino)sulfonyl]phenyl}amino)sulfonyl]phenyl}acetamide X has been shown to have potential therapeutic effects in the treatment of neurodegenerative diseases.